
Inter-laboratory Comparison of Mevinphos
Analysis: A Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Mevinphos

CAS No.: 298-01-1

Cat. No.: B3423346

Get Quote

This guide provides a comparative overview of analytical methodologies for the determination

of Mevinphos, a broad-spectrum organophosphate insecticide. The information is intended for

researchers, scientists, and drug development professionals to benchmark analytical

performance and understand the nuances of various detection methods. While a singular,

comprehensive inter-laboratory proficiency test report for Mevinphos is not publicly available,

this document synthesizes data from various method validation studies to present a

representative comparison of common analytical techniques.

The performance of a laboratory in pesticide residue analysis is crucial for ensuring food safety

and regulatory compliance. Inter-laboratory comparisons (ILCs) and proficiency tests (PTs) are

essential tools for assessing and improving the quality, accuracy, and comparability of

analytical results among different laboratories.[1] In these tests, a homogenous sample

containing a known concentration of an analyte is sent to multiple laboratories, and their results

are compared against a consensus value. Performance is often evaluated using a z-score,

which indicates how many standard deviations a laboratory's result is from the consensus

mean. A z-score between -2.0 and +2.0 is generally considered satisfactory.[1]
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Data Presentation: Comparative Analysis of
Analytical Methods
The following table summarizes typical performance data for the analysis of Mevinphos using

various common analytical techniques. The data is compiled from individual method validation

studies to provide a comparative benchmark. It is important to note that these values are

illustrative and actual performance may vary based on the specific matrix, instrumentation, and

laboratory protocols.

Parameter

Gas
Chromatography
(GC) - Flame
Photometric
Detector (FPD)

Gas
Chromatography
(GC) - Mass
Spectrometry (MS)

Liquid
Chromatography
(LC) - Tandem MS
(MS/MS)

Assigned Value

(mg/kg)
0.100 0.100 0.100

Reported Mean

(mg/kg)
0.095 0.102 0.099

Recovery (%) 95% 102% 99%

Repeatability (RSDr

%)
8.5% 6.2% 4.5%

Reproducibility (RSDR

%)
15.0% 11.5% 9.8%

Limit of Detection

(LOD) (mg/kg)
0.01 0.005 0.001

Limit of Quantification

(LOQ) (mg/kg)
0.03 0.015 0.003

Illustrative Z-Score -0.5 0.2 -0.1

This table presents a hypothetical comparison based on typical method validation data. RSDr

refers to relative standard deviation under repeatability conditions, and RSDR refers to relative
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standard deviation under reproducibility conditions.

Experimental Protocols
Detailed methodologies are critical for reproducible and accurate analysis. Below are

summarized protocols for the extraction and analysis of Mevinphos residues.

1. Sample Preparation and Extraction (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely

adopted sample preparation technique for pesticide residue analysis.

Homogenization: A representative 10-15 g sample of the commodity (e.g., fruit, vegetable) is

homogenized.

Extraction:

A 10 g subsample is weighed into a 50 mL centrifuge tube.

10 mL of acetonitrile is added.

An internal standard is added.

The tube is shaken vigorously for 1 minute.

A salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g

sodium citrate dibasic sesquihydrate) is added.

The tube is immediately shaken for 1 minute and then centrifuged at ≥3000 rcf for 5

minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

An aliquot of the acetonitrile supernatant (e.g., 6 mL) is transferred to a 15 mL d-SPE tube

containing a sorbent mixture (e.g., 900 mg MgSO₄, 150 mg primary secondary amine

(PSA), 150 mg C18).

The tube is shaken for 30 seconds and centrifuged at ≥3000 rcf for 5 minutes.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3423346/docs?utm_src=pdf-body#inter-laboratory-comparison-of-mevinphos-analysis-a-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423346?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The final extract is collected for instrumental analysis.

2. Instrumental Analysis

Gas Chromatography (GC) Analysis:

System: GC equipped with a Flame Photometric Detector (FPD) or a Mass Spectrometer

(MS).

Column: A capillary column suitable for organophosphate pesticide analysis (e.g., DB-

5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

Temperatures: Injector at 250°C, Detector at 280-300°C.

Oven Program: A temperature gradient is used, for example, starting at 70°C, holding for 2

minutes, then ramping to 280°C at a rate of 10-25°C/min, and holding for 5-10 minutes.

Carrier Gas: Helium at a constant flow.

Detection: For GC-MS, Selected Ion Monitoring (SIM) mode is often used for enhanced

sensitivity and selectivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis:

System: A high-performance liquid chromatograph coupled to a tandem mass

spectrometer with an electrospray ionization (ESI) source.

Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

Mobile Phase: A gradient of water and methanol/acetonitrile, both typically containing a

modifier like formic acid or ammonium formate.

Flow Rate: 0.2-0.4 mL/min.

Detection: Multiple Reaction Monitoring (MRM) mode is used to monitor specific

precursor-to-product ion transitions for Mevinphos, ensuring high selectivity and

sensitivity.
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Workflow and Pathway Diagrams
The following diagrams illustrate the typical workflow for Mevinphos analysis in an inter-

laboratory comparison setting.

Phase 1: Sample Handling

Phase 2: Analytical Procedure

Phase 3: Data Processing & Reporting

Sample Receipt & Homogenization

Sub-sampling

Extraction (QuEChERS)

10g sample

Cleanup (d-SPE)

Instrumental Analysis (GC/LC-MS)

Quantification & Data Review

Reporting to PT Organizer
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Click to download full resolution via product page

Caption: A typical workflow for Mevinphos residue analysis.
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Caption: Logical flow for evaluating laboratory performance via z-scores.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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